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Get Quote

The table below summarizes the core identity and key properties of HEPPS/EPPS.

Property Description

IUPAC Name 3-[4-(2-Hydroxyethyl)piperazin-1-yl]propane-1-sulfonic acid [1]

Other Names HEPPS, EPPS [1]

CAS Number 16052-06-5 [2] [3]

Chemical Formula C9H20N2O4S [1] [2]

Molecular Weight 252.33 g·mol⁻¹ [1] [2]

Buffer Range pH 7.3 - 8.7 [4]

pKa 8.00 [1]

Appearance White crystalline powder [2]

HEPPS belongs to the piperazinic family of Good's buffers. Buffers in this family generally do not form

complexes with most common metal ions, making them suitable for a wide range of biological and

environmental studies [4].
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Key Experimental Protocols and Therapeutic
Applications

HEPPS/EPPS has demonstrated significant neuroprotective effects in preclinical models. The experimental

workflows and key findings are summarized below.

EPPS

Aβ Plaque & Oligomer

Binds & dissociates

Impaired Autophagic Flux

Ameliorates

TBI

Axonal Injury (β-APP)

AD

• Reduced neuronal apoptosis
• Less tissue loss

• Improved motor/cognitive function

• Plaque disaggregation
• Reversal of cognitive deficits

Click to download full resolution via product page

Summary of EPPS Neuroprotective Mechanisms

Protocol: Attenuating Traumatic Brain Injury in Mice

This study investigated the neuroprotective effects of EPPS in a controlled cortical impact mouse model [5]

[6].

Animal Model: Male C57BL/6J mice (8-10 weeks old) subjected to controlled cortical impact (CCI) to

induce TBI [5].
Drug Treatment: EPPS (Sigma, St. Louis, MO) was freshly dissolved in distilled water (30 mg/ml). It

was administered orally at 120 mg/kg immediately after CCI surgery and then once daily for either 3
or 7 days [5].

Key Assessments:
Biochemical & Histological: Brain tissues were analyzed at 3 days post-TBI for

accumulations of β-APP and Aβ (markers of axonal injury and amyloid burden) and for markers
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of impaired autophagic flux (LC3, p62). Neuronal apoptosis was assessed by active caspase-3

[5] [6].
Structural & Functional Outcomes: Cortical tissue loss and hippocampal neuronal loss were

measured at 28 days. Motor and cognitive functions were evaluated using beam-walk and
beam-balance tasks [5].

Mechanistic Investigation: In some experiments, the lysosomal inhibitor chloroquine (CQ) was co-
administered to confirm that the neuroprotective effect of EPPS was linked to the improvement of

autophagic flux [5].

Protocol: Disaggregating Amyloid-β in Alzheimer's Disease
Models

Research showed that EPPS can disaggregate pre-formed amyloid-β fibrils and oligomers [1].

In Vivo Model: APP/PS1 transgenic mice, which develop Alzheimer's disease-like amyloid beta

plaques [1].
Treatment: EPPS was provided in drinking water [1].

Key Findings:
Oral administration of EPPS reduced brain Aβ plaque deposition and neuroinflammation [1].

Treatment rescued hippocampus-dependent cognitive deficits in the mice [1].
Diagnostic Application: Further research reported that EPPS could dissociate amyloid-beta

oligomers in human plasma samples, enabling improved blood-based diagnosis of Alzheimer's
disease [1].

Usage Guidelines and Comparisons

Main Applications: HEPPS is used in biochemical research, including Folin protein detection,

biochemical diagnostic kits, DNA/RNA extraction kits, and PCR diagnostic kits [2]. It is also suitable
for mammalian cell culture [3].

Important Note: HEPPS cannot be used in biuret protein detection assays [2].
Comparison with PIPES: While both are piperazinic buffers, PIPES (pH range 6.1-7.5) is insoluble in

water, whereas HEPPS is water-soluble. Their different buffer ranges make them suitable for different
pH environments [2].

The promising preclinical results for HEPPS/EPPS, particularly in neurology, suggest it could be a valuable

candidate for further therapeutic development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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